Cas no 836622-09-4 (2-Butenamide,2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-4-(2-thienyl)-)

• Product name: 2-Butenamide,2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-4-(2-thienyl)-
• CAS No: 836622-09-4
• MF: C₁₉H₁₇N₃O₂S₃
• MW: 415.552180051804
• CID: 1811438

2-Butenamide,2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-4-(2-thienyl)-
• 2-Butenamide, 2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-4-(2-thienyl)-

• Inchi： 1S/C19H17N3O2S3/c1-11(2)22(12-5-6-15-17(8-12)27-19(25)21-15)18(24)14(10-20)16(23)9-13-4-3-7-26-13/h3-8,11,23H,9H2,1-2H3,(H,21,25)
• InChI Key： VBMCMTSVLZXUOR-UHFFFAOYSA-N
• SMILES： C(N(C1C=C2SC(=S)NC2=CC=1)C(C)C)(=O)C(C#N)=C(O)CC1SC=CC=1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 619.1±65.0 °C(Predicted)
• pka: 5.22±0.50(Predicted)